Cas no 64482-27-5 (Benzoyl chloride, 6-bromo-2,3-dimethoxy-)
64482-27-5 structure
Product Name:Benzoyl chloride, 6-bromo-2,3-dimethoxy-
CAS No:64482-27-5
MF:C9H8BrClO3
MW:279.515021324158
CID:423816
PubChem ID:11808076
Update Time:2025-04-19
Benzoyl chloride, 6-bromo-2,3-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 6-bromo-2,3-dimethoxy-
- 6-bromo-2,3-dimethoxybenzoyl chloride
- 2-bromo-5,6-dimethoxybenzoyl chloride
- SCHEMBL422456
- DTXSID40473254
- 64482-27-5
-
- Inchi： 1S/C9H8BrClO3/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3
- InChI Key： SZOKVXKVDGCQGH-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1C(=O)Cl)OC)OC
Computed Properties
- Exact Mass: 277.93454
- Monoisotopic Mass: 277.93453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoyl chloride, 6-bromo-2,3-dimethoxy- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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